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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591

Abstract

This document provides core technical data on (R)-(+)-2-Bromopropionic acid, a chiral
building block significant in organic synthesis and the development of pharmaceuticals. The
primary focus is to present the fundamental molecular properties, including its chemical formula
and molecular weight, in a clear and accessible format for researchers, scientists, and
professionals in drug development.

Core Molecular Data

(R)-(+)-2-Bromopropionic acid, also known as (R)-2-bromopropanoic acid, is a halogenated
carboxylic acid. Its chirality, indicated by the (R)-(+) designation, makes it a valuable
intermediate in the synthesis of stereospecific molecules.

Parameter Value Reference
Molecular Formula C3HsBrO:2 [1112][3]
Molecular Weight 152.97 g/mol [1]

152.975 g/mol [2](3]

152.98 g/mol [4]

CAS Number 10009-70-8 [1][4]
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Logical Relationship of Molecular Information

The following diagram illustrates the relationship between the compound's name and its
fundamental chemical properties.

(R)-(+)-2-Bromopropionic Acid

Molecular Weight: CAS Number:
~152.97 g/mol 10009-70-8

Figure 1: Molecular Properties of (R)-(+)-2-Bromopropionic Acid

Click to download full resolution via product page
Caption: Molecular Properties of (R)-(+)-2-Bromopropionic Acid

Note on Inapplicability of Further Sections: The request for detailed experimental protocols and
signaling pathways is not applicable to the fundamental properties of a chemical compound like
(R)-(+)-2-Bromopropionic acid. Experimental protocols would relate to specific chemical
reactions in which this compound is used as a reagent, rather than an inherent property of the
molecule itself. Signaling pathways are complex biological processes and are not a
characteristic of a simple organic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on (R)-(+)-2-
Bromopropionic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167591#r-2-bromopropionic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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